N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H24N4O5S/c1-15-7-5-6-14-26(15)32(28,29)17-12-10-16(11-13-17)20(27)23-22-25-24-21(31-22)18-8-3-4-9-19(18)30-2/h3-4,8-13,15H,5-7,14H2,1-2H3,(H,23,25,27)
• InChI Key: HESWZFHGYGDHPY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4OC
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

1. Antidepressant and Antipsychotic Potential

A study explored the chemistry and pharmacological evaluation of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides, including analogs similar to N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide. These compounds showed potential as potent and selective 5-HT(1B/1D) antagonists, relevant for their potential antidepressant and antipsychotic effects (Liao et al., 2000).

2. Antidiabetic Activity

A series of N-substituted derivatives, including molecules with a 1,3,4-oxadiazole ring, were synthesized and evaluated for in vitro antidiabetic activity. These compounds, related to the structure of interest, demonstrated potential in antidiabetic treatments (Lalpara et al., 2021).

3. Anti-inflammatory and Anti-Cancer Properties

Research involving substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-y1] benzamide/benzene sulfonamides showcased their potential as anti-inflammatory and anti-cancer agents, suggesting a possible therapeutic application for compounds similar to N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide (Gangapuram & Redda, 2009).

4. Antimicrobial and Antitubercular Activity

A novel series of benzene sulfonamide pyrazole oxadiazole derivatives was synthesized and evaluated for their antimicrobial as well as antitubercular activity. These studies indicate potential applications for similar compounds in treating bacterial and tubercular infections (Shingare et al., 2022).

5. Corrosion Inhibition Properties

Research on the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulfuric acid highlighted the potential of these compounds in industrial applications, particularly in protecting metals from corrosion (Ammal et al., 2018).